Cas no 941928-35-4 (N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)

• Product Name: N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• CAS No: 941928-35-4
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 6245341
• PubChem ID: 16836898
• Update Time: 2025-06-08

N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• 941928-35-4
• N-(p-tolyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
• F2242-0152
• AKOS008681894

• Inchi： 1S/C16H17NO4S/c1-12-3-5-13(6-4-12)17-22(18,19)14-7-8-15-16(11-14)21-10-2-9-20-15/h3-8,11,17H,2,9-10H2,1H3
• InChI Key： MEUVYESILUYVDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCCO2)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73Ų

Additional information on N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

Introduction to N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 941928-35-4)

N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide, identified by its CAS number 941928-35-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzodioxepine sulfonamide class, a structural motif known for its potential biological activity. The presence of a sulfonamide group and a methyl-substituted phenyl ring contributes to its unique chemical properties and biological interactions, making it a promising candidate for further investigation.

The chemical structure of N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide consists of a benzodioxepine core fused with a sulfonamide moiety. The benzodioxepine scaffold is characterized by its oxygen-rich environment, which can facilitate hydrogen bonding interactions with biological targets. Additionally, the sulfonamide group introduces a polar and charged character to the molecule, enhancing its solubility in polar solvents and potentially improving its binding affinity to biological receptors.

In recent years, there has been growing interest in the development of novel compounds targeting neurological disorders. The benzodioxepine scaffold has been explored for its potential role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide represents a derivative that combines these characteristics with the additional pharmacophoric element provided by the sulfonamide group. This combination may lead to enhanced binding affinity and selectivity for specific biological targets.

One of the key areas of research involving N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide is its potential application in the treatment of depression and anxiety disorders. Preclinical studies have suggested that compounds with similar structural features may interact with serotonin receptors, potentially leading to therapeutic effects. The sulfonamide group in this molecule may further enhance its interaction with these receptors by providing additional binding sites or by modulating receptor conformation.

The synthesis of N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzodioxepine core through cyclization reactions. Subsequent steps involve functionalization at the 7-position with a sulfonamide group, which may be achieved through nucleophilic substitution or other coupling reactions. The introduction of the methyl-substituted phenyl ring at the 4-position is another critical step that requires precise control to avoid unwanted side reactions.

In terms of pharmacokinetic properties, N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide exhibits moderate solubility in water and good stability under physiological conditions. These properties are favorable for its potential use in drug formulations, as they allow for reasonable bioavailability and reduced degradation in biological systems. Additionally, computational studies have been conducted to predict the metabolic pathways and potential side effects associated with this compound.

The latest research on N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide has focused on its interaction with specific enzymes and receptors involved in neurological disorders. Studies using molecular docking techniques have shown that this compound can bind effectively to serotonin receptors (e.g., 5-HT1A), which are implicated in mood regulation. Furthermore, preliminary in vitro studies have indicated that it may exhibit anti-inflammatory properties by modulating certain enzymatic pathways.

Efforts are ongoing to translate these preclinical findings into clinical applications. Phase I clinical trials are being planned to evaluate the safety and tolerability of N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide in human subjects. These trials will provide valuable insights into its pharmacokinetic behavior and therapeutic potential for treating depression and anxiety disorders. If successful, this compound could represent a novel treatment option for patients suffering from these conditions.

The development of N-(4-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

In conclusion, N-(4-methylphenyl) - < strong > 3 , 4 - dihydro - 2 H - 1 , 5 - benzodioxepine - 7 - sulfonamide ( CAS No . 941928 - 35 - 4 ) is a compound with significant potential in the field of pharmaceutical chemistry . Its unique structure , characterized by a benzodioxepine core and a sulfonamide group , positions it as a promising candidate for further investigation into treating depression , anxiety , and other neurological disorders . Ongoing research efforts aim to elucidate its mechanisms of action , optimize its pharmacokinetic properties , and translate preclinical findings into clinical applications . With continued collaboration among scientists across various disciplines , this compound has the potential to contribute to advancements in therapeutic strategies for neurological conditions . p >